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Compound of Interest

Compound Name: Naphthol AS-Bl phosphate

Cat. No.: B159462

For Researchers, Scientists, and Drug Development Professionals

Introduction

Naphthol AS-BI phosphate is a widely utilized fluorogenic substrate for the detection of
phosphatase activity, including acid and alkaline phosphatases. Its application is pivotal in
various research areas, from cell biology to drug discovery, enabling the sensitive quantification
and localization of enzyme activity. This technical guide provides an in-depth overview of the
core fluorogenic properties of Naphthol AS-BI phosphate, detailed experimental protocols for
its use, and a summary of its key characteristics.

Upon enzymatic cleavage by phosphatases, the non-fluorescent Naphthol AS-BI phosphate
is hydrolyzed to the highly fluorescent product, Naphthol AS-BI (7-bromo-3-hydroxy-N-(2-
methoxyphenyl)-2-naphthamide). This enzymatic reaction forms the basis of its use in various
assays, where the resulting fluorescence is directly proportional to the phosphatase activity.

Core Fluorogenic and Physicochemical Properties

The utility of Naphthol AS-BI phosphate as a fluorogenic substrate is defined by the spectral
properties of its enzymatic product, Naphthol AS-BI, as well as its own physicochemical
characteristics.

Quantitative Fluorogenic Data
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While extensive literature supports the use of Naphthol AS-BI phosphate as a reliable

fluorogenic substrate, specific quantitative values for the quantum yield and molar extinction

coefficient of the fluorescent product, Naphthol AS-BI, are not readily available in the public

domain. Researchers requiring this data for precise quantitative studies may need to perform

experimental determination.

Property Value Reference
Excitation Maximum (Aex) ~405 nm [1]
Emission Maximum (Aem) ~515 nm [1]

Quantum Yield (®)

Not Reported

Molar Extinction Coefficient ()

Not Reported

Property Value Reference
Chemical Formula C1sH1sBrNOsP [2]
Molecular Weight 452.2 g/mol [2]
CAS Number 1919-91-1 [2]
Appearance White to off-white solid [3]

Soluble in DMSO and DMF
Solubility (~20 mg/mL), sparingly soluble )

in ethanol (~2 mg/mL) and

agueous buffers.[4]

Enzymatic Reaction and Detection Principle

The fundamental principle behind the use of Naphthol AS-BI phosphate is a single-step

enzymatic hydrolysis reaction that yields a fluorescent product.
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Naphthol AS-BI
(Fluorescent)

Acid or Alkaline
Phosphatase

Naphthol AS-BI phosphate
(Non-fluorescent)

Inorganic
Phosphate
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( Cell Culture and Treatment )

Cell Fixation
(e.g., 4% PFA)

y Prepare Staining Solution:
. Naphthol AS-BI Phosphate
( UES D) e ) + Buffer +/- Tartrate

+ Diazonium Salt

Incubate at 37°C

(Protect from Light)

( Wash with dH20 )

Counterstain (Optional)
(e.g., Hematoxylin)

Mount and Visualize
(Microscopy)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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